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Compound of Interest

Compound Name: Ac-D-Ala-OH

Cat. No.: B556449

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides crucial guidance on the personal
protective equipment (PPE), handling procedures, and disposal of Ac-D-Ala-OH (N-Acetyl-D-
alanine), a compound not classified as hazardous under the 2012 OSHA Hazard
Communication Standard.[1] Adherence to these guidelines will help maintain a safe laboratory
environment.

Personal Protective Equipment (PPE)

While Ac-D-Ala-OH is not considered a hazardous substance, it is recommended to handle it
in accordance with good industrial hygiene and safety practices.[1] The following table
summarizes the recommended PPE for handling this solid, non-hazardous chemical.
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PPE Category Item Specifications and Use

) . Provides a basic barrier
Disposable Nitrile or Latex

Hand Protection against non-hazardous liquids
Gloves .
and solids.[2]
Safety Glasses with Side Protects against splashes and

Eye Protection ) ) )
Shields or Goggles airborne particles.

Protects skin and personal

Body Protection Laboratory Coat ) o
clothing from contamination.
Not necessary under normal
) ) ) handling conditions due to the
Respiratory Protection Generally Not Required

non-hazardous nature of the

compound.

Experimental Protocols: Handling and Storage

Receiving and Storage: Upon receipt, store Ac-D-Ala-OH in a tightly sealed container in a
freezer at -20°C.[3][4] It should be stored away from oxidizing agents.[3]

Handling:
o Before handling, ensure all necessary PPE is worn correctly.

o Weigh the required amount of Ac-D-Ala-OH in a well-ventilated area or under a chemical
fume hood to minimize dust inhalation.

o Ac-D-Ala-OH is slightly soluble in water.[3] For creating solutions, slowly add the solid to the
solvent while stirring to ensure proper dissolution.

» After handling, wash hands thoroughly.

Disposal Plan

As a non-hazardous solid chemical, the disposal of Ac-D-Ala-OH and its containers should
follow institutional and local guidelines for non-hazardous waste.
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Solid Waste:

» Uncontaminated Ac-D-Ala-OH can typically be disposed of in the regular trash, although it is
best practice to place it in a designated container for non-hazardous solid chemical waste.[5]

[61[7]
Liquid Waste:

e Agueous solutions of Ac-D-Ala-OH may be permissible for drain disposal with copious
amounts of water, pending approval from the institution's Environmental Health and Safety
(EHS) department.[5][8]

Empty Containers:

o Empty containers should be thoroughly rinsed with water.[9] The rinsate should be disposed
of as non-hazardous liquid waste.[7] After rinsing, deface or remove the label and dispose of
the container in the regular trash or recycling.[5][7]

Workflow for Handling Ac-D-Ala-OH
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Workflow for Handling Ac-D-Ala-OH
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Caption: Procedural workflow for the safe handling and disposal of Ac-D-Ala-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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